(S)-7-Amino-5-benzyl-4-oxo-5-azaspiro[2.4]heptane
(S)-7-Amino-5-benzyl-4-oxo-5-azaspiro[2.4]heptane
Brand Name:
Vulcanchem
CAS No.:
144282-41-7
VCID:
VC21119564
InChI:
InChI=1S/C13H16N2O/c14-11-9-15(12(16)13(11)6-7-13)8-10-4-2-1-3-5-10/h1-5,11H,6-9,14H2/t11-/m1/s1
SMILES:
C1CC12C(CN(C2=O)CC3=CC=CC=C3)N
Molecular Formula:
C13H16N2O
Molecular Weight:
216.28 g/mol
(S)-7-Amino-5-benzyl-4-oxo-5-azaspiro[2.4]heptane
CAS No.: 144282-41-7
Cat. No.: VC21119564
Molecular Formula: C13H16N2O
Molecular Weight: 216.28 g/mol
* For research use only. Not for human or veterinary use.
![(S)-7-Amino-5-benzyl-4-oxo-5-azaspiro[2.4]heptane - 144282-41-7](/images/no_structure.jpg)
Specification
| CAS No. | 144282-41-7 |
|---|---|
| Molecular Formula | C13H16N2O |
| Molecular Weight | 216.28 g/mol |
| IUPAC Name | (7S)-7-amino-5-benzyl-5-azaspiro[2.4]heptan-4-one |
| Standard InChI | InChI=1S/C13H16N2O/c14-11-9-15(12(16)13(11)6-7-13)8-10-4-2-1-3-5-10/h1-5,11H,6-9,14H2/t11-/m1/s1 |
| Standard InChI Key | LHEHAUPMESDYCV-LLVKDONJSA-N |
| Isomeric SMILES | C1CC12[C@@H](CN(C2=O)CC3=CC=CC=C3)N |
| SMILES | C1CC12C(CN(C2=O)CC3=CC=CC=C3)N |
| Canonical SMILES | C1CC12C(CN(C2=O)CC3=CC=CC=C3)N |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator